Cas no 1424310-35-9 (N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine)

• Product Name: N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• CAS No: 1424310-35-9
• MF: C₁₃H₁₂F₃N₅
• MW: 295.263092041016
• CID: 6148427
• PubChem ID: 71910081
• Update Time: 2025-07-16

N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-N-prop-2-ynyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• EN300-26623037
• CCG-322363
• Z1513496973
• 1424310-35-9
• AKOS033387769

• Inchi： 1S/C13H12F3N5/c1-2-7-20(8-9-3-4-9)11-6-5-10-17-18-12(13(14,15)16)21(10)19-11/h1,5-6,9H,3-4,7-8H2
• InChI Key： IRKDCHOJJFUCMH-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=CC(=NN21)N(CC#C)CC1CC1)(F)F

Computed Properties

• Exact Mass: 295.10447989g/mol
• Monoisotopic Mass: 295.10447989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

Introduction to N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine (CAS No. 1424310-35-9)

N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1424310-35-9, represents a confluence of advanced organic synthesis and medicinal chemistry, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a fused triazolo[4,3-b]pyridazine core, which is further functionalized with cyclopropylmethyl, prop-2-yn-1-yl, and trifluoromethyl substituents. These specific groups contribute to the compound's overall reactivity and potential biological activity. The presence of the triple bond in the prop-2-yn-1-yl moiety and the electron-withdrawing nature of the trifluoromethyl group play crucial roles in modulating the compound's electronic properties and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The triazolo[4,3-b]pyridazine scaffold is particularly noteworthy due to its ability to serve as a versatile platform for drug discovery. This scaffold has been explored in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of the cyclopropylmethyl and prop-2-yn-1-yl groups into the molecule introduces additional layers of complexity that can influence both the physical properties and the biological activity of the compound.

The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity to biological targets. Its presence in this compound suggests that it may exhibit improved pharmacokinetic profiles compared to related analogs lacking this substituent. Furthermore, the triple bond in the prop-2-yn-1-yl group can participate in various chemical reactions, including cycloadditions and metal-catalyzed cross-coupling reactions, which are valuable for further derivatization and structural optimization.

Recent studies have highlighted the potential of this compound as a lead molecule for developing new therapeutic agents. For instance, preliminary computational studies have suggested that it may interact with specific protein targets involved in inflammatory pathways. Additionally, experimental investigations have shown promising results in terms of modulating enzymatic activity relevant to cancer progression. These findings underscore the importance of this compound as a candidate for further pharmacological exploration.

The synthesis of N-(cyclopropylmethyl)-N-(prop-2-yn-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-am ine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling studies have been instrumental in predicting binding modes and interactions with potential biological targets. These insights have guided experimental efforts toward improving potency and selectivity. Furthermore, spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been utilized to confirm the structural integrity of the synthesized compound.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying fundamental chemical principles and exploring new synthetic methodologies. Researchers are also investigating its potential use in materials science, where its electronic properties could be leveraged for developing novel materials with specialized functions.

In conclusion, N-(cyclopropylmethyl)-N-(prop-2-yn-1-y l b >)-3-(< b > trifluoromethyl b >)-[1,2,4]triazolo[4,3-b]pyridazin -6 -amine (CAS No. 1424310 -35 -9) is a remarkable compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge is likely to grow.